3-[(Tert-butoxycarbonyl)amino]-3-(3,4-dimethoxyphenyl)propanoic acid

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C16H23NO6/c1-16(2,3)23-15(20)17-11(9-14(18)19)10-6-7-12(21-4)13(8-10)22-5/h6-8,11H,9H2,1-5H3,(H,17,20)(H,18,19)
• InChI Key: NOEVPXYRCVCOIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC(=O)O)C1=CC(=C(C=C1)OC)OC
• Molecular Formula: C16H23NO6
• DSSTOX Substance ID: DTXSID20377387
• Molecular Weight: 325.36 g/mol
• CAS RN: 284492-37-1

Description

3-[(Tert-butoxycarbonyl)amino]-3-(3,4-dimethoxyphenyl)propanoic acid (TBADMPPA) is an organic compound with a wide range of applications, from pharmaceuticals to biochemistry. It is a derivative of propanoic acid, and can be synthesized in a laboratory through a number of different methods. TBADMPPA is a versatile compound, with a range of potential uses in scientific research.

Scientific Research Applications

Applications in Asymmetric Synthesis

3-[(Tert-butoxycarbonyl)amino]-3-(3,4-dimethoxyphenyl)propanoic acid and its derivatives are extensively used in asymmetric synthesis, particularly in the synthesis of beta-amino acids, which are integral to the development of various pharmacophores. For example, the asymmetric hydrogenation of enamine esters, including derivatives of this compound, using chiral ferrocenyl ligands in conjunction with rhodium catalysts, is a method used to prepare beta-amino acids with high enantiomeric excess. Such processes are crucial in the synthesis of pharmacophores that require high stereochemical purity (Kubryk & Hansen, 2006).

Role in N-tert-Butoxycarbonylation of Amines

The N-tert-butoxycarbonyl (N-Boc) group derived from this compound is a significant amine protecting group used in N-tert-butoxycarbonylation of amines. This process is essential for protecting amines, particularly in the context of peptide synthesis where N-Boc protected amino acids are resistant to racemization. The stability of N-Boc to catalytic hydrogenation and its resistance to basic and nucleophilic attack make it an ideal protecting group in the synthesis of multifunctional targets (Heydari et al., 2007).

Application in Synthesis of Natural Products and Pharmaceuticals

The derivatives of this compound serve as key intermediates in the synthesis of natural products and pharmaceuticals. For instance, these intermediates are used in the synthesis of Biotin, a water-soluble vitamin involved in the metabolic cycle, playing a crucial role in the biosynthesis of fatty acids, sugars, and α-amino acids (Qin et al., 2014).

Involvement in Peptide Mimetics and Structural Studies

This compound and its derivatives are also significant in the synthesis of peptidomimetics and in structural studies of peptides. The derivatives have been used to synthesize constrained cyclopropane analogs of amino acids, enabling the study of peptide conformation and facilitating the development of novel pharmacophores (Jiménez et al., 2001). Additionally, the crystal structure analysis of N-tert-butoxycarbonyl derivatives provides insights into the conformation-stabilizing function of weak intermolecular bonding, crucial for understanding peptide structure and function (Jankowska et al., 2002).

Safety and Hazards

The compound has been classified with the signal word “Warning”. It may cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing with plenty of water if it comes into contact with skin.